Cas no 1804292-35-0 (2-(Aminomethyl)-6-fluoro-3-(trifluoromethoxy)pyridine)

• Product Name: 2-(Aminomethyl)-6-fluoro-3-(trifluoromethoxy)pyridine
• CAS No: 1804292-35-0
• MF: C₇H₆F₄N₂O
• MW: 210.128955364227
• CID: 4931463
• Update Time: 2025-05-21

2-(Aminomethyl)-6-fluoro-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-6-fluoro-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H6F4N2O/c8-6-2-1-5(4(3-12)13-6)14-7(9,10)11/h1-2H,3,12H2
• InChI Key： SSARZNIBXYZEJJ-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(CN)=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 187
• XLogP3: 1.4
• Topological Polar Surface Area: 48.1

Additional information on 2-(Aminomethyl)-6-fluoro-3-(trifluoromethoxy)pyridine

2-(Aminomethyl)-6-fluoro-3-(trifluoromethoxy)pyridine: A Comprehensive Overview

2-(Aminomethyl)-6-fluoro-3-(trifluoromethoxy)pyridine, also known by its CAS number CAS No. 1804292-35-0, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with an aminomethyl group, a fluoro group, and a trifluoromethoxy group. These substituents contribute to its distinctive chemical properties and reactivity.

The synthesis of 2-(Aminomethyl)-6-fluoro-3-(trifluoromethoxy)pyridine involves a series of intricate chemical reactions, including nucleophilic substitutions, electrophilic substitutions, and coupling reactions. Recent advancements in catalytic methods have enabled the efficient and scalable production of this compound, making it more accessible for industrial applications. The use of transition metal catalysts, such as palladium complexes, has significantly improved the yield and purity of the final product.

In terms of applications, 2-(Aminomethyl)-6-fluoro-3-(trifluoromethoxy)pyridine has shown great promise in the development of novel pharmaceutical agents. Its ability to act as a precursor for bioactive molecules has been extensively studied in recent years. For instance, researchers have utilized this compound to synthesize potential inhibitors for various enzymes involved in disease pathways, such as kinases and proteases.

The fluorinated substituents in the molecule play a crucial role in modulating its pharmacokinetic properties. The trifluoromethoxy group enhances the compound's lipophilicity, while the fluoro group contributes to its metabolic stability. These attributes make it an ideal candidate for drug delivery systems that require prolonged circulation times and targeted delivery mechanisms.

Beyond pharmaceutical applications, CAS No. 1804292-35-0 has also found utility in agrochemical research. Its ability to interact with plant enzymes and receptors makes it a potential lead compound for developing new pesticides and herbicides. Recent studies have demonstrated its efficacy in inhibiting key enzymes involved in plant growth regulation, offering a novel approach to crop protection.

The environmental impact of 2-(Aminomethyl)-6-fluoro-3-(trifluoromethoxy)pyridine has been a subject of recent concern due to its fluorinated nature. Researchers are actively investigating its biodegradation pathways and potential toxicity to aquatic organisms. Understanding these aspects is crucial for ensuring the sustainable use of this compound in various industrial processes.

In conclusion, CAS No. 1804292-35-0, or 2-(Aminomethyl)-6-fluoro-3-(trifluoromethoxy)pyridine, represents a versatile building block in modern organic chemistry. Its unique structure and functional groups make it invaluable for advancing drug discovery, agrochemical development, and materials science. As research continues to uncover new applications and improve synthetic methodologies, this compound is poised to play an even greater role in shaping future innovations across multiple industries.